Cas no 143757-52-2 (Piperazine, 1,4-bis(2-bromoethyl)- (9CI))

Piperazine, 1,4-bis(2-bromoethyl)- (9CI) structure
143757-52-2 structure
Product Name:Piperazine, 1,4-bis(2-bromoethyl)- (9CI)
CAS No:143757-52-2
MF:C8H16Br2N2
MW:300.03404045105
CID:108493
PubChem ID:417687
Update Time:2025-04-18

Piperazine, 1,4-bis(2-bromoethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1,4-bis(2-bromoethyl)- (9CI)
    • 1,4-bis(2-bromoethyl)piperazine
    • SCHEMBL7911503
    • DTXSID30329135
    • 143757-52-2
    • Piperazine, 1,4-bis(2-bromoethyl)-(9CI)
    • Inchi: 1S/C8H16Br2N2/c9-1-3-11-5-7-12(4-2-10)8-6-11/h1-8H2
    • InChI Key: VNTGRYDBKWERBU-UHFFFAOYSA-N
    • SMILES: BrCCN1CCN(CCBr)CC1

Computed Properties

  • Exact Mass: 297.96808
  • Monoisotopic Mass: 297.96802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 99.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48
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